Cas no 98061-13-3 (Propanedioic acid, heptylmethyl-, monomethyl ester, (R)-)

• Product Name: Propanedioic acid, heptylmethyl-, monomethyl ester, (R)-
• CAS No: 98061-13-3
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 750760
• Update Time: 2024-01-31

Propanedioic acid, heptylmethyl-, monomethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, heptylmethyl-, monomethyl ester, (R)-
• Propanedioic acid, 2-heptyl-2-methyl-, 1-methyl ester, (2R)-

• Inchi： 1S/C12H22O4/c1-4-5-6-7-8-9-12(2,10(13)14)11(15)16-3/h4-9H2,1-3H3,(H,13,14)/t12-/m1/s1
• InChI Key： WVGHCRMWGJXOGB-GFCCVEGCSA-N
• SMILES： C(OC)(=O)[C@@](CCCCCCC)(C)C(O)=O

Experimental Properties

• Density: 1.024±0.06 g/cm3(Predicted)
• Boiling Point: 331.9±25.0 °C(Predicted)
• pka: 3.59±0.41(Predicted)